Cas no 2138262-94-7 (2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide)

• Product Name: 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide
• CAS No: 2138262-94-7
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 6361939
• PubChem ID: 165452817
• Update Time: 2025-10-20

2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732719
• 2138262-94-7
• 2-(2-oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide
• 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide

• Inchi： 1S/C5H10N2O3S/c6-11(9)4-2-7-1-3-10-5(7)8/h1-4,6H2
• InChI Key： CAEYVZGJCDCAQZ-UHFFFAOYSA-N
• SMILES： S(CCN1C(=O)OCC1)(N)=O

Computed Properties

• Exact Mass: 178.04121336g/mol
• Monoisotopic Mass: 178.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide

Introduction to 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide (CAS No. 2138262-94-7)

2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138262-94-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this substance incorporates a sulfinamide group linked to a 2-oxo-1,3-oxazolidinyl moiety, which contributes to its distinctive reactivity and biological interactions.

The sulfinamide functional group in 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide plays a crucial role in its chemical behavior. Sulfinamides are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of this group enhances the compound's ability to engage with biological targets, making it a valuable scaffold for drug discovery efforts. Furthermore, the 2-Oxo-1,3-oxazolidinyl component introduces a cyclic structure that can influence both the electronic properties and the spatial orientation of the molecule, potentially affecting its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like oxazolidinones in the development of novel therapeutic agents. The oxazolidinone ring system is particularly noteworthy for its stability and ability to mimic certain biological functionalities. In the context of 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide, this structural motif may contribute to improved binding affinity and selectivity when interacting with biological receptors or enzymes. Such characteristics are essential for designing molecules with enhanced therapeutic efficacy and reduced side effects.

The synthesis of 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide involves intricate chemical transformations that require precise control over reaction conditions. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as transition metal-catalyzed reactions and enzymatic catalysis have been employed to optimize yield and purity. These advancements not only facilitate the production of 2138262-94-7 but also open doors for further modifications and derivatization, allowing researchers to tailor its properties for specific applications.

In terms of biological activity, preliminary studies on 2-(2-Oxo-1,3-oxazolidin-3-yl)ethane-1-sulfinamide have revealed promising results in various therapeutic areas. The compound has shown potential as an inhibitor of certain enzymes implicated in inflammatory responses and metabolic disorders. The interplay between the sulfinamide and oxazolidinone moieties likely contributes to its multifaceted biological interactions. Researchers are exploring its efficacy in modulating pathways associated with diseases such as cancer, neurodegeneration, and infectious diseases. These investigations underscore the importance of CAS No. 2138262-94-7 as a lead compound in ongoing drug discovery initiatives.

The pharmacological profile of 2-(2-Oxo-1,3-oaxzolidinyl)ethane sulfonamid e(2138262947) is further influenced by its solubility and metabolic stability. The sulfinamide group can enhance water solubility, which is a critical factor for oral bioavailability and intravenous administration. Additionally, the oxazolidinone ring may impart stability against enzymatic degradation, prolonging the compound's half-life within the body. These attributes make it an attractive candidate for further development into a viable therapeutic agent.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions of 2138262947 with biological targets at an atomic level. These studies provide insights into how modifications to the sulfinamide or oxazolidinone moieties can optimize binding affinity and selectivity. By leveraging computational tools, researchers can predict the behavior of derivatives before conducting costly experimental trials. This approach accelerates the drug discovery process and enhances the likelihood of success in identifying novel therapeutics.

The regulatory landscape for pharmaceutical compounds like CAS No 2138262947 is stringent but well-defined. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing a candidate through preclinical testing and into clinical trials. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality throughout production. These regulations safeguard both patient safety and the integrity of research data.

Future directions in the study of CAS No 2138262947 include exploring its potential as a prodrug or combination therapy agent. Prodrug formulations can enhance delivery or bioavailability while minimizing side effects upon administration. Combination therapies involve using multiple compounds that synergistically target different aspects of a disease process, potentially leading to more comprehensive treatment outcomes than single-agent approaches.

The role of sulfonamides (CAS NO 2138262947) in medicinal chemistry continues to evolve with each new discovery. Their ability to modulate enzyme activity and interact with biological membranes makes them invaluable tools for drug design. As research progresses, new applications for this class of compounds will undoubtedly emerge.